1-(1-Isocyanatocyclopentyl)-2-methoxybenzene

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 1-(1-isocyanatocyclopentyl)-2-methoxybenzene
• InChI: InChI=1S/C13H15NO2/c1-16-12-7-3-2-6-11(12)13(14-10-15)8-4-5-9-13/h2-3,6-7H,4-5,8-9H2,1H3
• InChI Key: QQSRICCUHNFWER-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCCC2)N=C=O

Description

1-(1-Isocyanatocyclopentyl)-2-methoxybenzene is a synthetic aromatic compound featuring a cyclopentyl ring substituted with an isocyanate group (-NCO) and a methoxybenzene moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Isocyanatocyclopentyl)-2-methoxybenzene typically involves the reaction of 1-(1-cyclopentyl)-2-methoxybenzene with phosgene or a phosgene equivalent under controlled conditions. The reaction is carried out in an inert solvent such as dichloromethane, and the temperature is maintained at low levels to prevent decomposition of the isocyanate group. The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product .

Industrial Production Methods: On an industrial scale, the production of 1-(1-Isocyanatocyclopentyl)-2-methoxybenzene may involve continuous flow processes to ensure consistent quality and yield. The use of automated systems for the addition of reagents and control of reaction conditions can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(1-Isocyanatocyclopentyl)-2-methoxybenzene undergoes various chemical reactions, including:

Substitution Reactions: The isocyanate group can react with nucleophiles such as amines and alcohols to form ureas and carbamates, respectively.

Addition Reactions: The compound can participate in addition reactions with compounds containing active hydrogen atoms, such as water or alcohols, leading to the formation of corresponding derivatives.

Polymerization Reactions: The isocyanate group can react with diols or diamines to form polyurethanes, which are valuable materials in the production of foams, elastomers, and coatings.

Common Reagents and Conditions:

Nucleophiles: Amines, alcohols, and water.

Catalysts: Tertiary amines or metal catalysts such as tin compounds.

Solvents: Dichloromethane, toluene, or other inert organic solvents.

Major Products Formed:

Ureas: Formed by the reaction with amines.

Carbamates: Formed by the reaction with alcohols.

Polyurethanes: Formed by the reaction with diols or diamines.

Scientific Research Applications

1-(1-Isocyanatocyclopentyl)-2-methoxybenzene has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential use in the modification of biomolecules and the development of biocompatible materials.

Medicine: Explored for its potential in drug delivery systems and the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of high-performance materials such as coatings, adhesives, and elastomers.

Mechanism of Action

The mechanism of action of 1-(1-Isocyanatocyclopentyl)-2-methoxybenzene involves the reactivity of the isocyanate group. The isocyanate group readily reacts with nucleophiles, leading to the formation of stable covalent bonds. This reactivity is harnessed in various applications, such as the formation of polyurethanes, where the isocyanate group reacts with hydroxyl groups to form urethane linkages. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophiles involved .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Key Functional Groups	Biological Activity/Mechanism	Reference
1-(1-Isocyanatocyclopentyl)-2-methoxybenzene	Cyclopentyl isocyanate, methoxybenzene	Hypothesized Syk/NF-κB inhibition*	N/A (inferred)
1-(2,3-Dibenzimidazol-2-ylpropyl)-2-methoxybenzene (DBMB)	Dibenzimidazolylpropyl, methoxybenzene	Syk kinase inhibition; reduces NO/PGE2 via NF-κB suppression
1-Isocyanato-4-methoxybenzene	Benzene isocyanate, methoxybenzene	Synthetic intermediate; no reported bioactivity
1-(Azidomethyl)-2-methoxybenzene	Azidomethyl, methoxybenzene	Click chemistry precursor; no anti-inflammatory data
1-Bromo-4-(1,1-dimethylheptyl)-2-methoxybenzene	Bromo, branched alkyl, methoxybenzene	Synthetic intermediate; no bioactivity reported

*Inferred based on structural similarity to DBMB and other Syk inhibitors.

Pharmacological Potential

• Anti-Inflammatory Mechanisms: While DBMB directly inhibits Syk kinase (IC₅₀ ~5 µM), reducing downstream NF-κB activation and pro-inflammatory mediators (e.g., NO, PGE2) , the target compound’s cyclopentyl isocyanate may modulate similar pathways but with distinct kinetics or binding affinities.
• Structural Determinants of Activity: Cyclopentyl vs. Benzimidazole: The cyclopentyl group in the target compound increases lipophilicity (clogP ~3.2 vs. Methoxybenzene: Common to all compounds, this moiety may facilitate π-π stacking with aromatic residues in kinase active sites .

Research Findings and Mechanistic Insights

Inflammatory Signaling Pathways

• Syk/NF-κB Axis : DBMB suppresses Syk phosphorylation, blocking PI3K/Akt/IKK signaling and NF-κB nuclear translocation . The target compound’s isocyanate could alkylate Syk’s cysteine residues (e.g., Cys-206 in the ATP-binding pocket), irreversibly inhibiting kinase activity .
• Cytokine Regulation : DBMB reduces TNF-α, IL-6, and COX-2 mRNA by >50% at 20 µM . Structural analogs with isocyanate groups may exhibit similar effects but require empirical validation.

Comparative Efficacy and Limitations

• Potency: DBMB’s IC₅₀ for NO inhibition is ~10 µM , whereas the target compound’s efficacy remains untested.
• Toxicity : DBMB shows minimal cytotoxicity (cell viability >90% at 50 µM) . Isocyanates, however, may pose reactivity-related toxicity risks, necessitating careful evaluation.